Cas no 852956-35-5 (3-(2,3,5-trimethylphenoxy)propan-1-amine)
852956-35-5 structure
Product Name:3-(2,3,5-trimethylphenoxy)propan-1-amine
CAS No:852956-35-5
MF:C12H19NO
MW:193.285363435745
CID:3082329
PubChem ID:4962310
Update Time:2025-04-21
3-(2,3,5-trimethylphenoxy)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,3,5-Trimethyl-phenoxy)-propylamine
- 3-(2,3,5-trimethylphenoxy)propan-1-amine
- 1-(3-aminopropoxy)-2,3,5-trimethylbenzene
- 852956-35-5
- CS-0280188
- AB01328535-02
- NCGC00333307-01
- AKOS000118328
- Z94597998
- EN300-13232
-
- MDL: MFCD06655734
- Inchi: 1S/C12H19NO/c1-9-7-10(2)11(3)12(8-9)14-6-4-5-13/h7-8H,4-6,13H2,1-3H3
- InChI Key: YLBULYDKNCXXNR-UHFFFAOYSA-N
- SMILES: O(CCCN)C1C=C(C)C=C(C)C=1C
Computed Properties
- Exact Mass: 193.146664230Da
- Monoisotopic Mass: 193.146664230Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 35.3Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Melting Point: 16-18 °C
- Boiling Point: 317.2±30.0 °C at 760 mmHg
- Flash Point: 143.5±17.8 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
3-(2,3,5-trimethylphenoxy)propan-1-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 36
- Safety Instruction: 26
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(2,3,5-trimethylphenoxy)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-13232-0.05g |
3-(2,3,5-trimethylphenoxy)propan-1-amine |
852956-35-5 | 95.0% | 0.05g |
$69.0 | 2025-02-21 | |
| Enamine | EN300-13232-0.1g |
3-(2,3,5-trimethylphenoxy)propan-1-amine |
852956-35-5 | 95.0% | 0.1g |
$105.0 | 2025-02-21 | |
| Enamine | EN300-13232-0.25g |
3-(2,3,5-trimethylphenoxy)propan-1-amine |
852956-35-5 | 95.0% | 0.25g |
$149.0 | 2025-02-21 | |
| Enamine | EN300-13232-0.5g |
3-(2,3,5-trimethylphenoxy)propan-1-amine |
852956-35-5 | 95.0% | 0.5g |
$284.0 | 2025-02-21 | |
| Enamine | EN300-13232-1.0g |
3-(2,3,5-trimethylphenoxy)propan-1-amine |
852956-35-5 | 95.0% | 1.0g |
$385.0 | 2025-02-21 | |
| Enamine | EN300-13232-2.5g |
3-(2,3,5-trimethylphenoxy)propan-1-amine |
852956-35-5 | 95.0% | 2.5g |
$754.0 | 2025-02-21 | |
| Enamine | EN300-13232-5.0g |
3-(2,3,5-trimethylphenoxy)propan-1-amine |
852956-35-5 | 95.0% | 5.0g |
$1115.0 | 2025-02-21 | |
| Enamine | EN300-13232-10.0g |
3-(2,3,5-trimethylphenoxy)propan-1-amine |
852956-35-5 | 95.0% | 10.0g |
$1654.0 | 2025-02-21 | |
| Enamine | EN300-13232-50mg |
3-(2,3,5-trimethylphenoxy)propan-1-amine |
852956-35-5 | 50mg |
$69.0 | 2023-09-30 | ||
| Enamine | EN300-13232-100mg |
3-(2,3,5-trimethylphenoxy)propan-1-amine |
852956-35-5 | 100mg |
$105.0 | 2023-09-30 |
3-(2,3,5-trimethylphenoxy)propan-1-amine Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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